(E)-2-(4-Chlorophenyl)-N-[[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl]ethenesulfonamide

• IUPAC Name: (E)-2-(4-chlorophenyl)-N-[[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl]ethenesulfonamide
• InChI: InChI=1S/C18H16ClN3O3S/c1-13-4-2-3-5-16(13)18-21-17(22-25-18)12-20-26(23,24)11-10-14-6-8-15(19)9-7-14/h2-11,20H,12H2,1H3/b11-10+
• InChI Key: LDPDEJBITQSQNZ-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=NO2)CNS(=O)(=O)C=CC3=CC=C(C=C3)Cl
• Isomeric SMILES: CC1=CC=CC=C1C2=NC(=NO2)CNS(=O)(=O)/C=C/C3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN3O3S
• Molecular Weight: 389.9 g/mol

Description

(E)-2-(4-Chlorophenyl)-N-[[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl]ethenesulfonamide is a useful research compound. Its molecular formula is C18H16ClN3O3S and its molecular weight is 389.85. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(4-Chlorophenyl)-N-[[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl]ethenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(4-Chlorophenyl)-N-[[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl]ethenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

A number of studies have synthesized and evaluated derivatives of 1,3,4-oxadiazole, similar in structural motifs to the compound of interest, for their anticancer activities. These studies highlight the potential of these compounds in targeting various cancer cell lines, including breast, lung, colon, and ovarian cancers. Derivatives have shown moderate to excellent anticancer activities, often outperforming reference drugs such as etoposide in certain assays (Ravinaik et al., 2021; Szafrański et al., 2020).

Antimicrobial Activities

Compounds incorporating 1,3,4-oxadiazole and related heterocyclic frameworks have also been evaluated for their antimicrobial properties. Research into these compounds has uncovered good to moderate activities against a range of microbial organisms, underscoring their potential in developing new antimicrobial agents (Bektaş et al., 2007; Tien et al., 2016).

Nematocidal Activities

Novel 1,2,4-oxadiazole derivatives, which share a core structural similarity with the compound , have been explored for their potential as nematocides. These studies suggest that such compounds could be promising leads for the development of new nematicides, showing significant activity against specific nematodes (Liu et al., 2022).

Potential for Alzheimer’s Disease Treatment

Derivatives of 1,3,4-oxadiazole have been synthesized and evaluated as potential drug candidates for Alzheimer’s disease. The structural modifications and biological evaluations of these compounds underline their significance in the search for new therapeutic agents against neurodegenerative diseases (Rehman et al., 2018).